Cas no 22632-62-8 (Pentanoic acid,2-propyl-, 2-propen-1-yl ester)
22632-62-8 structure
Product Name:Pentanoic acid,2-propyl-, 2-propen-1-yl ester
CAS No:22632-62-8
MF:C11H20O2
MW:184.275303840637
CID:260678
PubChem ID:211195
Update Time:2025-04-19
Pentanoic acid,2-propyl-, 2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,2-propyl-, 2-propen-1-yl ester
- prop-2-enyl 2-propylpentanoate
- DTXSID30177173
- 22632-62-8
- Pentanoic acid, 2-propyl-, allyl ester
- BRN 2433388
- 2-Propylvaleric acid allyl ester
- Allyl 2-propylvalerate
- SCHEMBL15442976
- Valeric acid, 2-propyl-, allyl ester
-
- Inchi: 1S/C11H20O2/c1-4-7-10(8-5-2)11(12)13-9-6-3/h6,10H,3-5,7-9H2,1-2H3
- InChI Key: JEBGJQHVDDOHIZ-UHFFFAOYSA-N
- SMILES: O(CC=C)C(C(CCC)CCC)=O
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.881
- Boiling Point: 228.8°Cat760mmHg
- Flash Point: 89.4°C
- Refractive Index: 1.434
- PSA: 26.3
Pentanoic acid,2-propyl-, 2-propen-1-yl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
22632-62-8 (Pentanoic acid,2-propyl-, 2-propen-1-yl ester) Related Products
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- 10032-15-2(Hexyl 2-methylbutanoate)
- 172354-89-1(n-Propyl 2-ethylhexanoate)
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- 17022-31-0(Valproic Acid Ethyl Ester)
- 125804-07-1(Sodium 2-ethylhexanoate)
- 2835-39-4(Butanoic acid,3-methyl-, 2-propen-1-yl ester)
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- 2705-87-5(Allyl 3-cyclohexylpropanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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